(Z)-2-((6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methylene)-7-((diethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-7-(diethylaminomethyl)-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C22H22BrNO5/c1-3-24(4-2)10-17-18(25)6-5-16-20(26)19(29-22(16)17)9-13-7-15(23)8-14-11-27-12-28-21(13)14/h5-9,25H,3-4,10-12H2,1-2H3/b19-9-
• InChI Key: GVFMBWPIEVKFNN-OCKHKDLRSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=CC(=CC4=C3OCOC4)Br)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=CC(=CC4=C3OCOC4)Br)/C2=O)O
• Molecular Formula: C22H22BrNO5
• Molecular Weight: 460.3 g/mol

Description

(Z)-2-((6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methylene)-7-((diethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H22BrNO5 and its molecular weight is 460.324. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

The development of novel synthesis methods for complex molecules incorporating elements of the mentioned compound's structure has been a focus. For instance, the synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives through palladium-catalyzed oxidative aminocarbonylation-cyclization represents a significant advancement in creating compounds with potential applications in drug development and materials science (Gabriele et al., 2006).

Potential Biological Applications

Research on structurally related compounds has explored their biological activities, such as antimicrobial properties. For example, the study on synthesis and biological studies of triazolo-/thiadiazolo-benzoxazines highlights the antimicrobial potential of these compounds against various bacterial strains (Dabholkar & Gavande, 2012). This indicates the potential for similar compounds to serve as templates for the development of new antimicrobial agents.

Chemical Properties and Reactivity

The exploration of the chemical reactivity and properties of similar compounds provides insights into their potential applications. The synthesis of new 5-alkylidene-4-chloro-5H-1,2,3-dithiazoles and their stereochemistry study, for instance, sheds light on the geometric preferences of these molecules, which can influence their utility in chemical synthesis and the development of materials with specific properties (Jeon & Kim, 1999).

Advanced Materials Development

Compounds with similar structural features have been investigated for their potential in advanced materials development. The synthesis of carbon-11-labeled CK1 inhibitors for imaging Alzheimer's disease highlights the application of such compounds in the development of diagnostic tools and therapeutic agents (Gao, Wang, & Zheng, 2018). This suggests that compounds with complex structures like the one could be used in the synthesis of novel materials or molecules with significant applications in healthcare and diagnostics.